2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one

• IUPAC Name: 2-bromo-5,6-dihydrothieno[2,3-c]pyrrol-4-one
• InChI: InChI=1S/C6H4BrNOS/c7-5-1-3-4(10-5)2-8-6(3)9/h1H,2H2,(H,8,9)
• InChI Key: LVTLVFJHHQPTAW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(S2)Br)C(=O)N1
• Molecular Formula: C6H4BrNOS
• Molecular Weight: 218.07 g/mol

Description

2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one is a chemical compound with the molecular formula C6H4BrNOS and an average mass of 218.071 Da. It has gained significant interest in scientific research due to its biological properties.

Molecular Structure Analysis

The molecular structure of 2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one consists of a bromine atom attached to a complex ring structure containing carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The exact structural details are not provided in the search results.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Drugs

. This makes “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” a potential candidate for the development of new anti-inflammatory drugs.

Anticancer Agents

. Therefore, “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” could be explored for its potential as an anticancer agent.

Organic Semiconductors

. “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” could be used in the development of these semiconductors.

Organic Light-Emitting Diodes (OLEDs)

. “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” could potentially be used in the production of OLEDs.

Corrosion Inhibitors

. “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” could be explored for its potential as a corrosion inhibitor.

Organic Field-Effect Transistors (OFETs)

. “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” could be used in the development of these transistors.

Antimicrobial Agents

. This makes “2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one” a potential candidate for the development of new antimicrobial drugs.

Mechanism of Action

Target of Action

The primary targets of 2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Mode of Action

It is known that the compound can undergo c–c coupling reactions , which may influence its interaction with potential targets.

Pharmacokinetics

The compound’s molecular weight is 218.07 , which is within the range generally favorable for oral bioavailability. Other factors such as solubility, permeability, and metabolic stability also play crucial roles in determining a compound’s pharmacokinetic profile .

Result of Action

The molecular and cellular effects of 2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one’s action are currently unknown. As research progresses, we can expect to gain more insights into the compound’s biological activity .

Action Environment

The action, efficacy, and stability of 2-Bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds or enzymes, temperature, and more . .